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Compound of Interest

Compound Name: 3-Bromocinnolin-4-ol

Cat. No.: B187659

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometry analysis of 3-
Bromocinnolin-4-ol, a heterocyclic compound of interest in medicinal chemistry and drug
development. This document outlines the core principles, experimental protocols, and expected
data for the structural elucidation and characterization of this molecule using mass
spectrometry.

Introduction to the Mass Spectrometry of 3-
Bromocinnolin-4-ol

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio
(m/z) of ionized molecules. It is an indispensable tool for determining the molecular weight and
elucidating the structure of organic compounds. For 3-Bromocinnolin-4-ol, mass spectrometry
provides critical data for confirming its identity and purity. The presence of a bromine atom
results in a characteristic isotopic pattern, which is a key diagnostic feature in its mass
spectrum.

Molecular Structure:
e Chemical Name: 3-Bromocinnolin-4-ol

e Molecular Formula: CsHsBrN20O[1][2]
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e Molecular Weight: 225.04 g/mol [1][2]

Proposed lonization and Fragmentation Pathways

Given the thermal lability and polarity of many heterocyclic compounds, "soft" ionization
techniques are often preferred to preserve the molecular ion. However, "hard" ionization can
provide valuable structural information through fragmentation.

lonization Methods

o Electron Impact (El): A hard ionization technique that can lead to extensive fragmentation,
providing a detailed fingerprint of the molecule. While the molecular ion may be weak, the
fragment ions are crucial for structural elucidation.

o Electrospray lonization (ESI): A soft ionization technique suitable for polar and thermally
labile molecules. ESI would likely produce a strong protonated molecule peak [M+H]*, which
is valuable for confirming the molecular weight.

o Chemical lonization (Cl): A softer alternative to El, CI typically results in a prominent
protonated molecule peak and less fragmentation, which is useful for molecular weight
determination.

Predicted Fragmentation Pattern

The fragmentation of 3-Bromocinnolin-4-ol under electron impact is predicted to proceed
through several key pathways, driven by the stability of the resulting fragments. The presence
of the bromine isotopes (“°Br and 8!Br in approximately a 1:1 ratio) will result in characteristic
doublets for bromine-containing fragments.

A plausible fragmentation pathway is initiated by the loss of the bromine radical, followed by the
elimination of small neutral molecules such as CO and Na.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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